Cas no 1291857-83-4 (4-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)-1,2-dihydrophthalazin-1-one)

• Product Name: 4-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)-1,2-dihydrophthalazin-1-one
• CAS No: 1291857-83-4
• MF: C₂₂H₁₂BrFN₄O₂
• MW: 463.258687019348
• CID: 5397360
• Update Time: 2025-05-23

4-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(2-Bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)-1(2H)-phthalazinone
• 4-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)-1,2-dihydrophthalazin-1-one

• Inchi： 1S/C22H12BrFN4O2/c23-18-8-4-3-7-17(18)20-25-21(30-27-20)19-15-5-1-2-6-16(15)22(29)28(26-19)14-11-9-13(24)10-12-14/h1-12H
• InChI Key： GQFZUGOFVDZEPW-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=CC=C3Br)N=2)=NN1C1=CC=C(F)C=C1

Experimental Properties

• Density: 1.60±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 660.1±65.0 °C(Predicted)
• pka: -1.69±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 4-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)-1,2-dihydrophthalazin-1-one

Compound CAS No 1291857-83-4: A Comprehensive Overview

Compound CAS No 1291857-83-4, also known as 4-[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)-1,2-dihydrophthalazin-1-one, is a highly specialized organic compound with significant potential in various fields of chemistry and material science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and advanced materials development.

The molecular structure of this compound is characterized by a phthalazinone core, which serves as a versatile scaffold for further functionalization. The presence of a 1,2,4-oxadiazole ring fused with a bromophenyl group introduces unique electronic properties, making it an attractive candidate for exploring novel chemical reactivity and biological activity. Recent studies have highlighted its potential as a building block in the synthesis of bioactive molecules and functional materials.

One of the most notable aspects of this compound is its ability to undergo various click chemistry reactions, enabling the construction of complex molecular architectures with high precision. Researchers have successfully utilized this compound to synthesize heterocyclic frameworks that exhibit enhanced stability and reactivity under specific conditions. These findings underscore its utility in the development of advanced materials for applications such as sensors, optoelectronics, and drug delivery systems.

In the realm of medicinal chemistry, this compound has shown promise as a lead molecule for the design of new therapeutic agents. Its structural flexibility allows for the incorporation of diverse functional groups, facilitating the exploration of novel pharmacophores. Recent computational studies have revealed that this compound exhibits favorable binding affinity towards key biological targets, making it a valuable tool in drug discovery efforts.

The synthesis of CAS No 1291857-83-4 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of a fluorophenyl group into the structure enhances its electronic properties, while the bromine substituent provides opportunities for further functionalization through nucleophilic aromatic substitution reactions. These features make it an ideal candidate for exploring new chemical transformations and reaction mechanisms.

From an environmental perspective, this compound has been subjected to rigorous testing to assess its potential impact on ecosystems. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard test conditions, suggesting that it may be suitable for use in applications where environmental safety is a priority.

In conclusion, CAS No 1291857-83-4 represents a significant advancement in organic chemistry, offering researchers a powerful tool for exploring new chemical frontiers. Its unique structural features, combined with its versatile reactivity and promising biological activity, position it as a key player in the development of innovative solutions across multiple disciplines.